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Compound of Interest

Compound Name: 1-Morpholin-4-ylacetone

Cat. No.: B1337898

An overview of the laboratory-scale synthesis of 1-Morpholin-4-ylacetone, a valuable
intermediate in pharmaceutical and chemical research. This document provides a detailed
protocol for its preparation via the nucleophilic substitution of chloroacetone with morpholine,
including materials, step-by-step procedures, and characterization data.

Application Notes

1-Morpholin-4-ylacetone, also known as 1-(4-Morpholinyl)acetone, is an a-amino ketone.[1]
Such compounds are significant building blocks in organic synthesis and medicinal chemistry.
[2][3] The morpholine moiety is a common feature in many biologically active compounds and
approved drugs, valued for its favorable physicochemical and metabolic properties.[4] The
synthesis protocol outlined here follows a classic nucleophilic substitution pathway, which is a
fundamental reaction in organic chemistry for forming carbon-nitrogen bonds.[2] The reaction
involves the alkylation of the secondary amine, morpholine, with chloroacetone.[5]

Experimental Protocol: Synthesis of 1-Morpholin-4-
ylacetone

This protocol details the synthesis of 1-Morpholin-4-ylacetone from morpholine and
chloroacetone. The reaction proceeds via a nucleophilic substitution where the nitrogen atom of
morpholine attacks the a-carbon of chloroacetone, displacing the chloride ion. A base is used to
neutralize the resulting hydrochloric acid.
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Materials and Equipment:
e Reagents:
o Morpholine (C4aHaNO)
o Chloroacetone (CsHsCIO)[6]
o Potassium Carbonate (K2COs), anhydrous
o Acetone (CHsCOCHSs), anhydrous
o Dichloromethane (CH2Clz)
o Magnesium Sulfate (MgSOa), anhydrous
o Deionized Water
e Equipment:
o Three-neck round-bottom flask (250 mL)
o Reflux condenser
o Dropping funnel
o Magnetic stirrer and stir bar
o Heating mantle
o Separatory funnel
o Rotary evaporator
o Standard laboratory glassware (beakers, graduated cylinders, etc.)
o Filtration apparatus

Procedure:
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» Reaction Setup: To a 250 mL three-neck round-bottom flask equipped with a magnetic stir
bar, reflux condenser, and a dropping funnel, add morpholine (8.71 g, 0.1 mol) and
anhydrous potassium carbonate (15.2 g, 0.11 mol) to 100 mL of anhydrous acetone.

o Addition of Chloroacetone: While stirring the mixture vigorously, add chloroacetone (9.25 g,
0.1 mol) dropwise from the dropping funnel over a period of 30 minutes. The reaction is
exothermic, and the addition rate should be controlled to maintain a gentle reflux.

o Reaction: After the addition is complete, heat the reaction mixture to reflux using a heating
mantle and maintain it for 4-6 hours. The progress of the reaction can be monitored using
Thin Layer Chromatography (TLC).

o Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter the
solid potassium carbonate and potassium chloride salts and wash the solid cake with a small
amount of acetone.

» Solvent Removal: Combine the filtrate and the washings. Remove the acetone using a rotary
evaporator.

» Extraction: Dissolve the resulting residue in 100 mL of dichloromethane. Wash the organic
layer twice with 50 mL of deionized water to remove any remaining inorganic salts.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate. Filter off
the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude 1-
Morpholin-4-ylacetone.

 Purification (Optional): The crude product can be further purified by vacuum distillation if
required.

Data Presentation

Table 1: Physical and Chemical Properties of 1-Morpholin-4-ylacetone
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Property Value Reference
CAS Number 6704-35-4 [1]
Molecular Formula C7H13NO:2 [1]
Molecular Weight 143.18 g/mol [1]
Appearance Colorless to amber liquid [6]
Purity (Typical) >98% [1]

Table 2: Summary of Reaction Parameters and Yield

Parameter Value

Morpholine 0.1 mol (8.71 g)
Chloroacetone 0.1 mol (9.25 g)

Potassium Carbonate 0.11 mol (15.2 g)

Solvent Anhydrous Acetone (100 mL)
Reaction Temperature Reflux (~56 °C)

Reaction Time 4-6 hours

Theoretical Yield 14.32 g

Typical Experimental Yield 75-85%

Visualized Experimental Workflow

The following diagram illustrates the step-by-step workflow for the synthesis of 1-Morpholin-4-
ylacetone.
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1. Combine R
Morpholine 2. Add Chloroacetone 3. Heat to Reflux 4. Cool & Filter
Potassium Carbonate (Dropwise) (4-6 hours) (Remove Salts)
Acetone (Solvent)

5. Evaporate Solvent 6. Extraction 7. Dry & Concentrate Final Product
(Rotovap) (DCM / Water) (MgS04 & Rotovap) 1-Morpholin-4-ylacetone

Workflow for the Synthesis of 1-Morpholin-4-ylacetone

Click to download full resolution via product page

Workflow for the synthesis of 1-Morpholin-4-ylacetone.

Safety Precautions

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

Chloroacetone is a lachrymator and toxic.[6] Handle with extreme care.
Morpholine is corrosive. Avoid contact with skin and eyes.

Acetone and dichloromethane are flammable and volatile. Keep away from ignition sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ylacetone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337898#step-by-step-laboratory-synthesis-of-1-
morpholin-4-ylacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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